Cas no 2228431-82-9 (3-(2-bromo-3-fluorophenyl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(2-bromo-3-fluorophenyl)-3,3-difluoropropan-1-ol
• CAS No: 2228431-82-9
• MF: C₉H₈BrF₃O
• MW: 269.058432579041
• CID: 5937531
• PubChem ID: 165753882
• Update Time: 2025-06-08

3-(2-bromo-3-fluorophenyl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-fluorophenyl)-3,3-difluoropropan-1-ol
• 2228431-82-9
• EN300-1950331

• Inchi： 1S/C9H8BrF3O/c10-8-6(2-1-3-7(8)11)9(12,13)4-5-14/h1-3,14H,4-5H2
• InChI Key： MVPAVAGBYRHXRY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(CCO)(F)F)F

Computed Properties

• Exact Mass: 267.97106g/mol
• Monoisotopic Mass: 267.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(2-bromo-3-fluorophenyl)-3,3-difluoropropan-1-ol

Professional Introduction to 3-(2-bromo-3-fluorophenyl)-3,3-difluoropropan-1-ol (CAS No. 2228431-82-9)

3-(2-bromo-3-fluorophenyl)-3,3-difluoropropan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2228431-82-9, represents a convergence of fluorine and bromine substituents on a phenyl ring, coupled with a difluorinated propanol backbone. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel bioactive agents.

The molecular structure of 3-(2-bromo-3-fluorophenyl)-3,3-difluoropropan-1-ol is characterized by its aromatic ring system, which is functionalized with both bromo and fluoro groups. These halogen atoms introduce unique electronic properties to the molecule, influencing its reactivity and potential biological interactions. The presence of two fluorine atoms at the 3-position of the propanol chain further enhances the compound's stability and lipophilicity, making it an attractive scaffold for pharmacological applications.

In recent years, there has been a surge in research focusing on halogenated aromatic compounds due to their diverse biological activities. The combination of bromine and fluorine in 3-(2-bromo-3-fluorophenyl)-3,3-difluoropropan-1-ol suggests potential applications in the development of antimicrobial agents, anticancer drugs, and other therapeutic modalities. Halogenated compounds are known for their ability to disrupt bacterial cell walls and inhibit tumor growth, making them valuable in addressing global health challenges.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The reactive sites provided by the bromo and fluoro substituents allow for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in medicinal chemistry to construct intricate molecular architectures with desired pharmacological properties.

The difluorinated propanol moiety in 3-(2-bromo-3-fluorophenyl)-3,3-difluoropropan-1-ol contributes to its favorable pharmacokinetic profile. Fluorine atoms are known to enhance metabolic stability and binding affinity, while the alcohol group provides a site for hydrogen bonding interactions with biological targets. This balance of structural features makes the compound a versatile tool for drug design.

Recent studies have highlighted the importance of fluorinated compounds in modern medicine. For instance, fluorinated analogs of existing drugs have demonstrated improved efficacy and reduced side effects compared to their non-fluorinated counterparts. The work by researchers at leading pharmaceutical companies has shown that incorporating fluorine into drug molecules can significantly alter their pharmacological properties, leading to more effective treatments.

The synthesis of 3-(2-bromo-3-fluorophenyl)-3,3-difluoropropan-1-ol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to construct the desired molecular framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

In conclusion, 3-(2-bromo-3-fluorophenyl)-3,3-difluoropropan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for halogenated aromatic compounds, this molecule is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.